(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Brand Name:
Vulcanchem
CAS No.:
146883-72-9
VCID:
VC0142096
InChI:
InChI=1S/C28H48OSe/c1-18(2)8-7-9-19(3)22-10-11-23-21-17-26(30-6)25-16-20(29)12-14-28(25,5)24(21)13-15-27(22,23)4/h18-24,29H,7-17H2,1-6H3/t19-,20+,21+,22-,23+,24+,27-,28-/m1/s1/i30-5
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)O)C)[Se]C)C
Molecular Formula:
C28H48OSe
Molecular Weight:
474.6 g/mol
(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
CAS No.: 146883-72-9
Main Products
VCID: VC0142096
Molecular Formula: C28H48OSe
Molecular Weight: 474.6 g/mol
![(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol - 146883-72-9](/images/no_structure.jpg)
| CAS No. | 146883-72-9 |
|---|---|
| Product Name | (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Molecular Formula | C28H48OSe |
| Molecular Weight | 474.6 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C28H48OSe/c1-18(2)8-7-9-19(3)22-10-11-23-21-17-26(30-6)25-16-20(29)12-14-28(25,5)24(21)13-15-27(22,23)4/h18-24,29H,7-17H2,1-6H3/t19-,20+,21+,22-,23+,24+,27-,28-/m1/s1/i30-5 |
| Standard InChIKey | IBCAFKMZADRAPH-BCKVYNSLSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=C4[C@@]3(CC[C@@H](C4)O)C)[74Se]C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)O)C)[Se]C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)O)C)[Se]C)C |
| Synonyms | (75)Se-methylcholesterol (75)selenomethylcholesterol (75Se)-6-selenomethylcholesterol 6-selenomethylcholesterol |
| PubChem Compound | 3035783 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume